2-(4-chlorophenoxy)-N-(2-((2-methyl-6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-[(2-methyl-6-pyrrol-1-ylpyrimidin-4-yl)amino]ethyl]acetamide
• InChI: InChI=1S/C19H20ClN5O2/c1-14-23-17(12-18(24-14)25-10-2-3-11-25)21-8-9-22-19(26)13-27-16-6-4-15(20)5-7-16/h2-7,10-12H,8-9,13H2,1H3,(H,22,26)(H,21,23,24)
• InChI Key: ONEPVUPEQYAQKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2C=CC=C2)NCCNC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C19H20ClN5O2
• Molecular Weight: 385.8 g/mol

Description

2-(4-chlorophenoxy)-N-(2-((2-methyl-6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)acetamide is a useful research compound. Its molecular formula is C19H20ClN5O2 and its molecular weight is 385.85. The purity is usually 95%.
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Scientific Research Applications

Environmental Toxicology and Exposure Assessment

Environmental Impact Studies : Research often investigates the environmental persistence and toxicological impact of chlorophenoxy compounds. Studies such as those on chlorpyrifos and related chlorophenoxy herbicides examine their fate in the environment and potential for bioaccumulation, aiding in the assessment of ecological risks (Wilson et al., 2010).

Human Exposure and Health Risk Assessments : Investigations into how exposure to chlorophenoxy compounds affects human health are crucial. This includes studying the serum levels of contaminants like TCDD in populations exposed to phenoxyherbicides, providing insights into cancer risk hypotheses and the need for protective regulations (Smith et al., 1992).

Mechanistic Studies and Toxicological Effects

Toxicological Mechanisms : Understanding the biochemical and physiological mechanisms by which chlorophenoxy compounds exert toxic effects is a key area of research. This includes studying their interaction with biological receptors, metabolic pathways, and the resulting health impacts on organisms (Suskind & Hertzberg, 1984).

Occupational and Accidental Exposure Cases : Case studies of individuals or groups exposed to high levels of chlorophenoxy compounds, whether through occupational exposure or accidental ingestion, provide valuable data on the potential acute and chronic health effects, informing safety standards and emergency response protocols (Leonard et al., 1997).